Cas no 29949-65-3 (Phosphine, bis[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Phosphine, bis[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 29949-65-3
• MF: C₂₀H₂₇P
• MW: 298.402146577835
• CID: 1443668
• PubChem ID: 23024162
• Update Time: 2025-04-20

Phosphine, bis[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine, bis[4-(1,1-dimethylethyl)phenyl]-
• bis(4-tert-butylphenyl)phosphane
• Bis-(4-tert-butyl-phenyl)-phosphane
• SCHEMBL4371469
• 29949-65-3
• DTXSID10629862

• Inchi： 1S/C20H27P/c1-19(2,3)15-7-11-17(12-8-15)21-18-13-9-16(10-14-18)20(4,5)6/h7-14,21H,1-6H3
• InChI Key： OQECHGHHTSIGDR-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 298.18521
• Monoisotopic Mass: 298.185037859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 4.91090